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Compound of Interest

4-Methylmorpholine-2-carboxylic
Compound Name: d
aci

cat. No.: B1322872

In-Depth Technical Guide: 4-Methylmorpholine-
2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methylmorpholine-2-carboxylic
acid, including its chemical properties, synthesis, and potential applications in research and

drug development.

Core Compound Information

4-Methylmorpholine-2-carboxylic acid is a heterocyclic organic compound featuring a
morpholine ring substituted with a methyl group at the nitrogen atom (position 4) and a
carboxylic acid group at position 2.
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Property Value Source
CAS Number 842949-48-8 N/A
Molecular Formula CeH11NOs N/A
Molecular Weight 145.16 g/mol N/A
Canonical SMILES CN1CCOC(C1)C(=0)0O N/A

LIIYTRWQOOXPCZ-
InChl Key N/A
UHFFFAOYSA-N

Physicochemical Data and Safety Information

A summary of key physicochemical properties and hazard information for the hydrochloride salt
of 4-Methylmorpholine-2-carboxylic acid is presented below.

Data Point Value Source
Molecular Weight (HCI salt) 181.62 g/mol [1]
Purity >97% N/A
Physical Form Solid N/A
Storage Conditions Sealed in dry, 2-8°C N/A

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

Hazard Statements H319 (Causes serious eye [1]
irritation), H335 (May cause

respiratory irritation)

Signal Word Warning N/A

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the direct synthesis of 4-
Methylmorpholine-2-carboxylic acid is not readily available in the cited literature, a plausible

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1322872?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylmorpholine-2-carboxylic-acid-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylmorpholine-2-carboxylic-acid-hydrochloride
https://www.benchchem.com/product/b1322872?utm_src=pdf-body
https://www.benchchem.com/product/b1322872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

synthetic pathway can be constructed based on the synthesis of its precursor, morpholine-2-
carboxylic acid, and general N-methylation procedures for morpholines.

Conceptual Experimental Workflow

The synthesis can be conceptualized as a two-step process: first, the synthesis of the
morpholine-2-carboxylic acid scaffold, followed by N-methylation.
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Step 1: Synthesis of Morpholine-2-carboxylic acid
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Conceptual synthetic workflow for 4-Methylmorpholine-2-carboxylic acid.
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Detailed Methodologies

Step 1: Synthesis of (S)-N-BOC-Morpholine-2-carboxylic Acid

A concise, chromatography-free synthesis has been developed starting from epichlorohydrin.[2]

Reaction of Epichlorohydrin and Protected Ethanolamine: Chiral epichlorohydrin is reacted
with a protected ethanolamine to form a chlorohydrin intermediate.

Epoxide Formation and Cyclization: The chlorohydrin readily forms an epoxide, which then
undergoes cyclization to yield a morpholine-oxazepine mixture.

Hydrogenation and Protection: The benzyl protecting groups are removed via hydrogenation,
and the nitrogen is subsequently protected with a BOC group.

Oxidation: A TEMPO-catalyzed oxidation converts the primary alcohol of the morpholine
intermediate to the desired carboxylic acid.

Purification: The final product can be isolated and purified using acid-base extractions.

Step 2: N-Methylation of Morpholine-2-carboxylic Acid (Proposed)

Based on the synthesis of the related 4-methylmorpholine-3-carboxylic acid, a reductive

amination protocol is proposed.

Reaction Setup: Morpholine-2-carboxylic acid is dissolved in a suitable solvent.
Addition of Reagents: Aqueous formaldehyde is added to the solution.

Hydrogenation: The reaction mixture is stirred under a hydrogen atmosphere in the presence
of a palladium on carbon catalyst.

Work-up: Upon reaction completion, the catalyst is filtered off, and the filtrate is concentrated
under vacuum to yield the final product.

Significance in Medicinal Chemistry and Drug
Development
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The morpholine scaffold is a privileged structure in medicinal chemistry, known to impart
favorable physicochemical properties such as enhanced solubility and metabolic stability.[3]
The presence of a chiral center at the 2-position of the morpholine ring in 4-
Methylmorpholine-2-carboxylic acid makes it a valuable building block for asymmetric
synthesis, which is crucial for developing drugs with improved efficacy and reduced side
effects.[3]

Potential Biological Roles and Signaling Pathways

While specific biological targets and signaling pathways for 4-Methylmorpholine-2-carboxylic
acid have not been detailed in the available literature, the broader class of morpholine
derivatives has been associated with a wide range of pharmacological activities, including
anticancer, anti-inflammatory, and antiviral properties.[3] The carboxylic acid moiety is a key
functional group that can participate in crucial interactions with biological targets and can also
serve as a handle for further chemical modifications.

The general role of morpholine-containing compounds in drug discovery can be illustrated by
their interaction with various biological targets.

Morpholine Derivative inding Biological Target ig i Cellular Response Physiological Outcome Therapeutic Effect

4-Methylmorpholine-2-carboxylic acid e.g., Enzyme, Receptor e.g., Inhibition, Activation e.g., Anti-inflammatory, Anti-cancer

Click to download full resolution via product page

General interaction of morpholine derivatives with biological systems.

Conclusion

4-Methylmorpholine-2-carboxylic acid is a chiral heterocyclic compound with potential
applications as a building block in medicinal chemistry and drug discovery. Its synthesis can be
achieved through a multi-step process starting from readily available precursors. While its
specific biological activities remain to be fully elucidated, the well-established importance of the
morpholine scaffold in bioactive molecules suggests that this compound and its derivatives are
promising candidates for further investigation in various therapeutic areas. Researchers and
drug development professionals can utilize the information provided in this guide to explore the
potential of 4-Methylmorpholine-2-carboxylic acid in their research programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1322872?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylmorpholine-2-carboxylic-acid-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylmorpholine-2-carboxylic-acid-hydrochloride
https://pubs.acs.org/doi/10.1021/jo800356q
https://www.benchchem.com/product/B1322872
https://www.benchchem.com/product/b1322872#4-methylmorpholine-2-carboxylic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1322872#4-methylmorpholine-2-carboxylic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1322872#4-methylmorpholine-2-carboxylic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1322872#4-methylmorpholine-2-carboxylic-acid-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1322872?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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